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In the intricate world of cosmetic formulation, the choice of solvent is a foundational decision

that profoundly impacts a product's efficacy, stability, and sensory experience. While a vast

array of solvents is available, two mainstays—the classic humectant Propylene Glycol (PG)

and the more modern emollient ester Diethoxyethyl Succinate (DES)—offer distinct

properties that merit a detailed comparative analysis. This guide provides researchers,

scientists, and drug development professionals with an in-depth examination of these two

solvents, supported by experimental frameworks, to inform formulation decisions.

Introduction to the Solvents
Propylene Glycol (PG), or propane-1,2-diol, is a small, water-soluble dihydric alcohol that has

been a workhorse in the cosmetic and pharmaceutical industries for decades.[1][2] Its primary

functions are as a humectant, solvent, viscosity-decreasing agent, and penetration enhancer.

[3][4][5] Its ability to attract and retain water makes it a popular choice for hydrating

formulations.[6]

Diethoxyethyl Succinate (DES) is a synthetic diester derived from ethoxyethanol and succinic

acid.[7][8] It is recognized for its role as a solvent, emollient, and skin-softening agent.[9][10]

Unlike the purely functional feel of many traditional solvents, DES is lauded for its ability to

improve the aesthetic qualities of a formulation, offering a non-greasy, smooth application and

rapid absorption.[7][9]
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Physicochemical Properties: A Head-to-Head
Comparison
The fundamental differences in the chemical nature of DES and PG give rise to their distinct

performance characteristics. PG is a small, polar alcohol, whereas DES is a larger, more

complex ester.

Propylene Glycol (C3H8O2)

Diethoxyethyl Succinate (C12H22O6)

PG

DES

Click to download full resolution via product page

Caption: Chemical structures of Propylene Glycol and Diethoxyethyl Succinate.
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Property
Diethoxyethyl
Succinate

Propylene Glycol References

INCI Name
DIETHOXYETHYL

SUCCINATE

PROPYLENE

GLYCOL
[7],[5]

CAS Number 26962-29-8 57-55-6 [7],[5]

Molecular Formula C12H22O6 C3H8O2 [7],[4]

Molecular Weight 262.3 g/mol 76.09 g/mol [11]

Appearance Colorless liquid
Colorless, viscous

liquid
[10],[1]

Odor Nearly odorless Nearly odorless [12],[1]

Solubility

Soluble in oil; partially

soluble in water (1-

3%)

Miscible in water;

soluble in many

organic compounds

[10],[2][13]

Primary Function
Emollient, Solvent,

Skin-Conditioner

Humectant, Solvent,

Penetration Enhancer
[7][9],[1][4]

Functional Roles & Performance in Formulations
The choice between DES and PG is often dictated by the desired end-point of the formulation,

particularly its sensory attributes and primary function.

Solvency Power
Both are effective solvents, but their affinities differ.

Propylene Glycol: As a polar solvent, PG excels at dissolving a wide range of water-soluble

ingredients, including many botanical extracts, preservatives, and some active ingredients.

[14] Its solvency is a key reason for its widespread use in thousands of products.[1]

Diethoxyethyl Succinate: DES demonstrates high solvency power, particularly for oil-

soluble actives, UV filters, and pigments.[15] This makes it highly valuable in color
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cosmetics, sunscreens, and anhydrous formulations where incorporating such ingredients

without compromising texture is critical.

Sensory Profile and Aesthetics
This is where the two solvents diverge most significantly.

Propylene Glycol: Can impart a slightly tacky or heavy feel, especially at higher

concentrations. Its viscosity, while useful for thickening, can detract from the desired "light" or

"elegant" skin feel that modern consumers often prefer.[14]

Diethoxyethyl Succinate: Is specifically chosen for its superior sensory profile. It provides a

refreshing, smooth, and non-greasy feel.[9][10] Products formulated with DES are often

described as having improved spreadability and faster absorption, leaving no oily residue.[7]

[9]

Hydration Mechanism: Humectant vs. Emollient
Propylene Glycol: Functions primarily as a humectant. It attracts water molecules from the

atmosphere and the deeper layers of the skin to hydrate the stratum corneum.[4][6] This

makes it highly effective in moisturizers designed to combat dryness by increasing water

content.[1]

Diethoxyethyl Succinate: Acts as an emollient and skin-softening agent.[7][9][16] Rather

than drawing water, it forms a light, non-occlusive film on the skin's surface. This action helps

to reduce transepidermal water loss (TEWL) and improves skin softness and smoothness.

[17]

Safety and Toxicological Profile
Both solvents have a long history of use and are considered safe for cosmetic applications,

though they have different safety considerations.
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Safety Parameter
Diethoxyethyl
Succinate

Propylene Glycol References

Irritation Potential
Low risk of irritation or

sensitivity.

Can cause allergic

contact dermatitis in

susceptible

individuals, even at

low concentrations.

[7],[18][19]

Sensitization
Low risk of allergies &

immunotoxicity.

A known, though not

common, sensitizer.

Patch testing is

recommended for

those with eczema or

sensitive skin.

[7][8],[18][20]

Carcinogenicity Low cancer risk.
Not classified as a

carcinogen.
[8],[20][21]

Regulatory Status
Approved for use in

cosmetics.

FDA "Generally

Recognized As Safe"

(GRAS) for food; CIR

approved for

cosmetics when

formulated to be non-

irritating.

[10],[1][22]

The main point of differentiation is PG's potential to cause contact dermatitis.[18] While the

majority of users will not experience a reaction, it is a well-documented allergen for a subset of

the population, particularly those with conditions like eczema.[20] DES, by contrast, is generally

considered to have a very low risk of irritation and sensitization.[7][10]

Experimental Protocols for Comparative Evaluation
To objectively assess the performance of these solvents, standardized experimental protocols

are essential.

Protocol 1: Sensory Panel Analysis for Skin Feel
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Objective: To quantitatively compare the sensory attributes of two simple lotion formulations,

one containing DES and the other PG.

Evaluated Attributes

Panelist Recruitment
(n=20, trained)

Prepare two identical O/W
lotion bases:

- Formulation A: 5% DES
- Formulation B: 5% PG

Application Protocol
- Apply 0.1g of each sample

to marked areas on forearms.
- Standardized rubbing motion.

Sensory Evaluation
(at t=0, t=2min, t=10min)

Data Collection
- Panelists score attributes

on a 10-point scale.
Spreadability Absorption Greasiness Tackiness Softness (Afterfeel)

Statistical Analysis
(ANOVA, Spider Diagram)

Click to download full resolution via product page

Caption: Workflow for Sensory Panel Analysis of Cosmetic Solvents.

Methodology:

Panelist Selection: Recruit a panel of 20 trained sensory assessors.
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Sample Preparation: Create two identical simple oil-in-water lotion bases, differing only in the

solvent used (e.g., Formulation A with 5% Diethoxyethyl Succinate, Formulation B with 5%

Propylene Glycol). Blind and code the samples.

Application: Instruct panelists to cleanse their forearms. A technician will apply a pre-

measured amount (e.g., 0.1g) of each sample to randomized, marked areas.

Evaluation: Panelists will evaluate the samples immediately upon application, and again at 2

and 10 minutes post-application.

Attributes for Scoring: Using a 1-10 scale (where 1=low and 10=high), panelists will score

key sensory parameters such as:

Spreadability (Ease of application)

Absorption Speed

Greasiness/Oiliness

Tackiness/Stickiness

Softness (afterfeel at 10 minutes)[23][24]

Data Analysis: Analyze the mean scores for each attribute using statistical methods (e.g.,

ANOVA) to determine significant differences. Visualize the results using a spider diagram for

easy comparison.

Protocol 2: Solubility Assessment of a Crystalline Active
Objective: To determine the saturation solubility of a common crystalline active ingredient (e.g.,

Salicylic Acid) in both DES and PG at room temperature.

Methodology:

Preparation: To a series of 20mL glass vials, add a fixed amount (e.g., 10g) of either

Diethoxyethyl Succinate or Propylene Glycol.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1588251?utm_src=pdf-body
https://sgs-proderm.de/en/newsdetails/news/testing-sensory-product-properties-of-cosmetics
https://pubmed.ncbi.nlm.nih.gov/16116522/
https://www.benchchem.com/product/b1588251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Active: Add incremental amounts of Salicylic Acid to each vial, starting below the

expected solubility and increasing in small increments.

Equilibration: Seal the vials and place them on a rotating mixer at a constant room

temperature (25°C) for 24 hours to ensure equilibrium is reached.

Observation: After 24 hours, visually inspect each vial for undissolved crystals. The last vial

in each series to show a completely clear, homogenous solution represents the saturation

solubility.

Quantification (Optional): For more precise results, centrifuge the supersaturated samples to

pellet undissolved crystals. Analyze the supernatant using HPLC to quantify the exact

concentration of the dissolved active.

Reporting: Report the solubility as grams of active per 100g of solvent ( g/100g ).

Conclusion and Formulation Strategy
Diethoxyethyl Succinate and Propylene Glycol are both highly effective cosmetic solvents,

but they are not interchangeable. The choice hinges on the specific goals of the formulation.

Choose Propylene Glycol when:

The primary goal is potent humectant-based hydration.

The formulation requires a solvent for water-soluble actives and extracts.

Cost is a primary driver, as PG is generally more economical.

A slight increase in viscosity is desired.

The target audience does not have a known sensitivity to PG.

Choose Diethoxyethyl Succinate when:

A premium, elegant skin feel with a non-greasy, fast-absorbing finish is paramount.
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The formulation requires an effective solvent for oil-soluble actives, such as UV filters or

certain vitamins.

The goal is to improve the spreadability and play-time of a cream or lotion.

Formulating for sensitive skin types, where minimizing irritation potential is a key objective.

Ultimately, by understanding the distinct physicochemical properties, functional roles, and

safety profiles of these two solvents, the cosmetic scientist can make an informed decision,

selecting the optimal ingredient to achieve the desired performance and sensory characteristics

in the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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